![molecular formula C26H17N3OS2 B2367003 (E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide CAS No. 477500-80-4](/img/structure/B2367003.png)
(E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide
Description
(E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C26H17N3OS2 and its molecular weight is 451.56. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Benzothiazole derivatives, such as the compound , play a vital role in some biological applications . They have been used in the preparation of Cu(II) and Hg(II) complexes, which have shown significant antibacterial activity against Staphylococcus Epidermidis, Staphylococcus aureus, E. Coli, and Citrobacter Freundii .
Anti-tubercular Compounds
Recent synthetic developments of benzothiazole-based anti-tubercular compounds have shown promising results . The newly synthesized molecules, including benzothiazole derivatives, have demonstrated better inhibition potency against M. tuberculosis compared to standard reference drugs .
Ligands for Metal Extraction
Benzothiazole derivatives have been reported as potential ligands for metal extraction . Their important coordinating sites have participated in the preparation of many complexes .
Optical Materials
These compounds have also found applications as optical materials . Their unique chemical structure contributes to their optical properties, making them suitable for various applications in this field .
Inhibitors of Biological Processes
Benzothiazole derivatives have been studied for their inhibitory effects on various biological processes . They have been reported as potential fibroblast growth factor antagonists, autotaxin inhibitors, inhibitors of Wnt antagonist DKK, and cytosolic phospholipase A2α .
Industrial Applications
The synthesis method of N-arylthioureas, which includes benzothiazole derivatives, is scalable without any loss of yield, making it promising for industrial application .
properties
IUPAC Name |
N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)-2-thiophen-2-ylquinoline-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H17N3OS2/c1-29-24-17-8-3-2-7-16(17)12-13-23(24)32-26(29)28-25(30)19-15-21(22-11-6-14-31-22)27-20-10-5-4-9-18(19)20/h2-15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXIICCOOGHBGFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC3=CC=CC=C32)SC1=NC(=O)C4=CC(=NC5=CC=CC=C54)C6=CC=CS6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H17N3OS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-2-(thiophen-2-yl)quinoline-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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